Cas no 1494914-07-6 (METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE)

• Product Name: METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE
• CAS No: 1494914-07-6
• MF: C₈H₇N₅O₂
• MW: 205.173480272293
• CID: 4602305
• PubChem ID: 78953592
• Update Time: 2025-06-09

METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE
• 1H-1,2,4-Triazole-3-carboxylic acid, 1-(2-pyrimidinyl)-, methyl ester

• Inchi： 1S/C8H7N5O2/c1-15-7(14)6-11-5-13(12-6)8-9-3-2-4-10-8/h2-5H,1H3
• InChI Key： NBCLKNNSTJKNTM-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C=NC(C(OC)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE

Recent Advances in the Study of METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE (CAS: 1494914-07-6)

METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE (CAS: 1494914-07-6) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, biological activity, and mechanism of action, providing valuable insights for drug discovery and development.

The compound belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of a pyrimidine ring in its structure further enhances its potential as a scaffold for designing novel bioactive molecules. Recent research has explored its role as an inhibitor of specific enzymatic pathways, making it a promising candidate for targeted therapies.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE, optimizing reaction conditions to improve yield and purity. The study highlighted the importance of catalyst selection and solvent systems in achieving high efficiency. Additionally, the compound's stability under various physiological conditions was assessed, providing critical data for its potential use in pharmaceutical formulations.

Another significant advancement was reported in a 2023 study focusing on the compound's biological activity. Using in vitro assays, researchers demonstrated its potent inhibitory effects against a range of cancer cell lines, particularly those resistant to conventional chemotherapy. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, suggesting its potential as an anticancer agent. Further in vivo studies are underway to evaluate its pharmacokinetics and toxicity profiles.

The compound's potential extends beyond oncology. A recent preprint article on bioRxiv explored its antimicrobial properties, showing efficacy against drug-resistant bacterial strains. The study proposed that the compound disrupts bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This finding opens new avenues for combating antimicrobial resistance, a pressing global health challenge.

In conclusion, METHYL 1-(PYRIMIDIN-2-YL)-1H-1,2,4-TRIAZOLE-3-CARBOXYLATE (CAS: 1494914-07-6) represents a versatile and promising scaffold in drug discovery. Ongoing research continues to uncover its multifaceted biological activities and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.